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GLDA Thermal Stability: Key Facts

Here are the most common questions regarding GLDA's performance under high-temperature conditions:

At what temperatures does GLDA remain stable? Research confirms that GLDA solutions remain

stable and effective at temperatures of 150°C (302°F) and above [1]. One study demonstrated its

effectiveness in stimulating carbonate reservoirs at 250°F (121°C), while another successful field

application in SAGD (Steam Assisted Gravity Drainage) producer wells involved temperatures up to

360°F (182°C) without operational issues [2].

How does its high-temperature performance compare to other chelators? GLDA not only remains

stable but also exhibits a strong chelating ability under high temperatures. A 2025 performance

analysis found that for iron ions (Fe²⁺), GLDA outperformed HEDTA at both pH 1 and 3 across

various temperatures [3].

What is the mechanism behind its thermal stability? The stability arises from GLDA's robust

molecular structure. Quantum chemistry calculations using Density Functional Theory (DFT) indicate

that GLDA has superior electron transfer capabilities, leading to strong adsorption properties and

stable complexes with metal ions even at high temperatures [3]. Its structure withstands thermal

degradation, preventing the loss of effectiveness.
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Quantitative Performance Data

The following table summarizes experimental data on GLDA's chelating performance under high-

temperature conditions, providing a quantitative reference for your experimental planning [3].

Ion
Chelated

pH Temperature
Performance vs.
HEDTA

Key Findings

Calcium
(Ca²⁺)

3 80°C Superior GLDA was a more effective chelator

than HEDTA.

Calcium
(Ca²⁺)

1 80°C Inferior HEDTA performed better under this

highly acidic condition.

Iron (Fe²⁺) 1 &

3

80°C Superior GLDA outperformed HEDTA at both pH

levels.

Experimental Protocols for Verification

Here is a detailed methodology for experimentally verifying GLDA's stability and chelating power, based on

research procedures.

Experiment 1: Chelating Ability Test via Slurry Reactor

This method assesses GLDA's ability to bind and retain metal ions in solution at high temperatures [3].

Objective: To quantify the chelating power of GLDA for Ca²⁺ and Fe²⁺ ions at low pH and high
temperature.

Materials:
GLDA solution (20% concentration is standard).

Hydrochloric acid (HCl) for pH adjustment.
Calcite powder (crushed and sieved to 90-125 μm) or Fe(II) chloride.

Digestion tubes or centrifuge tubes.
Hot block or water bath capable of maintaining 80°C.

ICP-OES (for Ca²⁺ quantification) or UV-vis spectrophotometer (for Fe²⁺ quantification).
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Procedure:

Adjust the pH of the GLDA solution to the desired value (e.g., 1 or 3) using HCl.
Combine the calcite powder (for Ca²⁺ test) or Fe²⁺ solution (for Fe²⁺ test) with the GLDA

chelator in a 1:5 ratio in the digestion tube.
Place the tube in the hot block or water bath at 80°C for 6 hours.

Collect samples every hour.
Quantify the concentration of chelated ions in each sample using ICP-OES (for Ca²⁺) or UV-vis

(for Fe²⁺).

Experiment 2: Reaction Kinetics Using a Rotating Disk Apparatus
(RDA)

This advanced method determines the reaction kinetics and diffusion coefficient of GLDA with carbonate

rocks under reservoir conditions [1].

Objective: To determine the reaction regime (mass-transfer vs. kinetic control) and the diffusion
coefficient of GLDA at high pressure and high temperature (HPHT).

Materials:
HPHT Rotating Disk Apparatus (RDA).

Carbonate rock disks (e.g., Indiana limestone or Austin chalk).
GLDA solution (e.g., 20 wt%, pH 3.8).

Freshwater or seawater as a diluent.
Procedure:

Place a carbonate rock disk in the RDA cell.
Fill the cell with the GLDA solution.

Set the temperature (e.g., 150°F, 200°F, 250°F) and pressure (e.g., 1000 psi).
Rotate the disk at various speeds (e.g., 500 to 2000 RPM) for a fixed time at each temperature.

Measure the dissolution rate. The reaction of GLDA with limestone is typically mass-transfer
limited, meaning the diffusion of the fluid to the rock surface controls the rate [1].

Calculate the diffusion coefficient (D~e~) using the Levich equation for mass transfer-limited
reactions in a rotating disk system [1].

Troubleshooting Common Issues

Unexpected Precipitation: Ensure the GLDA concentration and pH are appropriate for your specific

ion solution. GLDA is known for high solubility across a wide pH range, which helps prevent
precipitation [4].
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Low Chelating Efficiency: Verify that the temperature is consistently maintained and that the

reaction time is sufficient. Performance is highly dependent on temperature and contact time [3] [1].
Handling High Temperatures: For experiments above 100°C, always use pressurized equipment

like an RDA to maintain liquid phase conditions and prevent boiling [1].

GLDA Thermal Stability Mechanism

The diagram below illustrates why GLDA remains effective under high-temperature conditions, based on

computational and experimental studies.
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The experimental workflow for verifying GLDA stability through a chelating ability test can be visualized as

follows:

Prepare GLDA Solution
(20% concentration)

Adjust pH to
Target Value (e.g., 1 or 3)

Combine with Metal Source
(1:5 ratio in tube)

Heat at 80°C for 6 hours
(Hot Block/Water Bath)

Sample Hourly

Analyze Chelated Ions
(ICP-OES for Ca²⁺, UV-vis for Fe²⁺)

Determine Chelating Power
(ppm metal ions sequestered)

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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